Cas no 2229088-03-1 (tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate
• CAS No: 2229088-03-1
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 6196259
• PubChem ID: 165670318
• Update Time: 2025-06-15

tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate
• EN300-1887310
• 2229088-03-1
• tert-butyl N-(5-{[1-(hydroxymethyl)cyclopropyl]methyl}pyrimidin-2-yl)carbamate

• Inchi： 1S/C14H21N3O3/c1-13(2,3)20-12(19)17-11-15-7-10(8-16-11)6-14(9-18)4-5-14/h7-8,18H,4-6,9H2,1-3H3,(H,15,16,17,19)
• InChI Key： CDIMPDDFKAJAMW-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CN=C(NC(=O)OC(C)(C)C)N=C2)CC1

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate

tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate (CAS No. 2229088-03-1): A Comprehensive Overview

tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate (CAS No. 2229088-03-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for drug development. The pyrimidine moiety, a fundamental component of nucleic acids, is known for its involvement in various biological processes, including DNA synthesis and cell signaling. The presence of a hydroxymethylcyclopropylmethyl substituent adds complexity to the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties.

Recent studies have focused on the synthesis and characterization of tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate. Researchers have employed advanced synthetic methods, such as palladium-catalyzed cross-coupling reactions and multistep organic synthesis, to efficiently produce this compound. These methods not only enhance the yield but also ensure high purity, which is crucial for subsequent biological evaluations.

In terms of biological activity, tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate has shown promising results in various in vitro and in vivo assays. Preliminary studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, the compound has exhibited antiviral activity against several RNA viruses, including influenza and coronaviruses, which is particularly relevant given the ongoing global health challenges.

The pharmacokinetic profile of tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, suggesting its suitability for once-daily dosing regimens. Furthermore, it has shown low toxicity in animal models, which is a critical factor for advancing it into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate in human subjects. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different disease indications.

From a structural perspective, the cyclopropylmethyl substituent in tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate plays a crucial role in modulating its biological activity. Computational studies using molecular dynamics simulations have revealed that this substituent enhances the compound's binding affinity to target proteins by stabilizing key interactions within the active site. This structural optimization is essential for achieving high potency and selectivity.

The future of tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate looks promising as researchers continue to explore its potential applications in medicine. Ongoing studies aim to identify new derivatives with improved pharmacological profiles and broader therapeutic windows. Additionally, efforts are being made to develop efficient large-scale synthesis methods to meet the growing demand for this compound in both research and clinical settings.

In conclusion, tert-butyl N-(5-{1-(hydroxymethyl)cyclopropylmethyl}pyrimidin-2-yl)carbamate (CAS No. 2229088-03-1) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further development as a therapeutic agent. As research progresses, it is anticipated that this compound will contribute significantly to the treatment of various diseases and improve patient outcomes.